Cas no 2098056-22-3 (2-(6-(furan-3-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol)

• Product Name: 2-(6-(furan-3-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol
• CAS No: 2098056-22-3
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 5727927
• Update Time: 2025-05-20

2-(6-(furan-3-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[1,2-b]pyrazole-1-ethanol, 6-(3-furanyl)-
• 2-(6-Furan-3-yl)-1h-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol
• 2-(6-(furan-3-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol

• Inchi： 1S/C11H11N3O2/c15-5-4-13-2-3-14-11(13)7-10(12-14)9-1-6-16-8-9/h1-3,6-8,15H,4-5H2
• InChI Key： MKPIXTJQZHPQRM-UHFFFAOYSA-N
• SMILES： N1=C(C2C=COC=2)C=C2N(CCO)C=CN12

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 14.83±0.10(Predicted)

Additional information on 2-(6-(furan-3-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol

Introduction to 2-(6-(furan-3-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol (CAS No. 2098056-22-3) and Its Emerging Applications in Chemical Biology

The compound 2-(6-(furan-3-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol, identified by its CAS number 2098056-22-3, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. This molecule, featuring a complex fused ring system comprising furan, imidazo[1,2-b]pyrazole, and ethanol functionalities, has garnered significant attention in recent years due to its potential therapeutic applications. The structural architecture of this compound not only underscores its synthetic elegance but also hints at its versatile biological interactions, making it a subject of intense interest among researchers exploring novel drug candidates.

In the realm of chemical biology, the exploration of bioactive molecules often hinges on the ability to modulate specific biological pathways with high precision. The imidazo[1,2-b]pyrazole core is a well-documented scaffold known for its broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. When combined with the furan moiety and an ethanol side chain, as seen in this compound, the resulting structure introduces additional layers of complexity that can influence its binding affinity and selectivity towards target proteins. This structural diversity opens up avenues for designing molecules with tailored pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with remarkable accuracy. Studies employing molecular docking simulations suggest that 2-(6-(furan-3-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol may interact with enzymes and receptors involved in critical cellular processes. For instance, preliminary data indicate that this compound could exhibit inhibitory effects on kinases and other signaling proteins implicated in cancer progression. Such findings are particularly promising given the growing emphasis on targeted therapy in oncology.

The ethanol substituent in the molecule not only contributes to its solubility but also may play a role in modulating its metabolic stability. This aspect is crucial for drug development, as poor metabolic clearance can limit the efficacy of a therapeutic agent. By optimizing the length and orientation of this side chain, medicinal chemists aim to enhance both bioavailability and duration of action. The synthesis of derivatives with varying ethanol chain lengths or substitutions represents an active area of research aimed at improving pharmacological properties.

Moreover, the furan ring introduces a polar aromatic system that can engage in hydrogen bonding interactions with biological targets. This feature is particularly valuable for designing molecules that require precise positioning within a binding pocket. The ability to fine-tune such interactions through structural modifications offers a powerful tool for developing high-affinity ligands. Recent publications highlight the use of furan-based heterocycles in drug discovery pipelines, emphasizing their role in creating molecules with enhanced binding affinity and selectivity.

From a synthetic chemistry perspective, 2-(6-(furan-3-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol exemplifies the ingenuity required to construct complex molecular architectures. The synthesis involves multi-step reactions that showcase the interplay between ring-forming processes and functional group transformations. Advances in transition-metal-catalyzed cross-coupling reactions have significantly streamlined the construction of such heterocyclic systems, enabling faster and more efficient access to bioactive scaffolds. These synthetic methodologies are essential for producing libraries of compounds for high-throughput screening.

In clinical research, the potential applications of this compound are being explored across multiple therapeutic domains. While early studies primarily focus on its anti-cancer properties, researchers are also investigating its potential as an anti-inflammatory agent and a modulator of central nervous system (CNS) disorders. The dual functionality provided by the imidazo[1,2-b]pyrazole-furan core makes it an attractive candidate for multitargeted drug design—a strategy that aims to address multiple aspects of a disease simultaneously.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 2-(6-(furan-3-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol. These technologies allow researchers to analyze vast datasets rapidly, predicting molecular properties such as solubility, toxicity, and binding affinity before experimental validation is necessary. Such computational approaches not only save time but also guide synthetic efforts toward more likely successful candidates.

Future directions in the study of this compound may include exploring prodrug strategies to enhance its delivery and bioavailability. Additionally, investigating its mechanism of action at a molecular level will provide critical insights into how it interacts with biological targets and elicits therapeutic effects. Collaborative efforts between chemists and biologists are essential for translating promising preclinical findings into effective clinical treatments.

The versatility of imidazo[1,2-b]pyrazole derivatives continues to drive innovation in medicinal chemistry. By leveraging structural motifs like those found in 2-(6-(furan-3-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-ol, researchers can develop novel therapeutics that address unmet medical needs across various diseases. As our understanding of biological pathways deepens and synthetic methodologies evolve further, compounds such as this one are poised to play pivotal roles in next-generation drug development.